Cas no 109376-83-2 (1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-)

1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- structure
109376-83-2 structure
Product Name:1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-
CAS No:109376-83-2
MF:C15H17IN2O2S
MW:416.277154684067
CID:190141
PubChem ID:4216
Update Time:2025-04-19

1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-
    • ML-7 HYDROCHLORIDE
    • ML-7
    • 1-((5-iodonaphthalen-1-yl)sulfonyl)-1,4-diazepane
    • 1-(5-IODONAPHTHALENE-1-SULFONYL)HOMOPIPERAZINE, HCL
    • 1-(5-iodonaphthalene-1-sulfonyl)-1H-hexahydrodiazepine
    • 1-(5-IODONAPHTHALENE-1-SULFONYL)-1H-HEXAHYDRO-1,4-DIAZEPINE HCL
    • 1H-1,4-Diazepine, hexahydro-1-((5-iodo-1-naphthalenyl)sulfonyl)-
    • 1-(5-IODONAPHTHALENE-1-SULFONYL)-1H-HEXAHYDRO-1,4-DIAZEPINE HYDROCHLORIDE
    • BiomolKI2_000007
    • Bio1_001269
    • HMS3403O11
    • NCGC00015554-06
    • FT-0765001
    • NCGC00162209-04
    • SMP1_000196
    • 1H-1,4-Diazepine, hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]-
    • CHEMBL249089
    • NCGC00162209-02
    • BiomolKI_000042
    • CHEBI:78761
    • KBio2_003177
    • Lopac0_000641
    • 1-[(5-iodo-1-naphthyl)sulfonyl]hexahydro-1H-1,4-diazepine
    • KBio3_001077
    • UNII-E2C2LB77BF
    • SDCCGSBI-0050621.P003
    • NCGC00015554-05
    • BCBcMAP01_000168
    • Lopac-I-2764
    • HMS3674C17
    • 1-[(5-iodo-1-naphthyl)sulfonyl]-1,4-diazepane
    • HMS1990O11
    • CBiol_002005
    • SCHEMBL1271163
    • ML7
    • Q27147942
    • Bio2_000945
    • KBioSS_000609
    • E2C2LB77BF
    • Bio1_000780
    • KBio2_005745
    • NCGC00015554-14
    • NCGC00162209-01
    • BCP18323
    • KBio2_000609
    • CCG-100646
    • ML 7
    • BRD-K93201660-001-04-0
    • KBioGR_000609
    • Bio2_000465
    • NCGC00015554-02
    • IDI1_002220
    • NCGC00015554-04
    • Bio1_000291
    • NSC 734550
    • NCGC00015554-03
    • DTXSID60148917
    • BSPBio_001269
    • 1-(5-iodonaphthalen-1-ylsulfonyl)-1,4-diazepane
    • HMS1362O11
    • KBio3_001078
    • AKOS040753112
    • 109376-83-2
    • C15H17IN2O2S
    • EI-197
    • NCGC00015554-01
    • BDBM50216683
    • HMS1792O11
    • NCGC00162209-03
    • NSC-734550
    • 1-(5-iodonaphthalen-1-yl)sulfonyl-1,4-diazepane
    • ML-7HYDROCHLORIDE
    • DB-083045
    • Inchi: 1S/C15H17IN2O2S/c16-14-6-1-5-13-12(14)4-2-7-15(13)21(19,20)18-10-3-8-17-9-11-18/h1-2,4-7,17H,3,8-11H2
    • InChI Key: GEHJIACZUFWBTK-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2=C1C=CC=C2S(N1CCNCCC1)(=O)=O

Computed Properties

  • Exact Mass: 416.00600
  • Monoisotopic Mass: 416.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.8A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.634
  • Boiling Point: 542.7°Cat760mmHg
  • Flash Point: 282°C
  • Refractive Index: 1.665
  • PSA: 57.79000
  • LogP: 3.77590

1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

1H-1,4-Diazepine,hexahydro-1-[(5-iodo-1-naphthalenyl)sulfonyl]- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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